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Compound of Interest

Compound Name: 2,4-Dimethylheptan-4-ol

Cat. No.: B092151 Get Quote

An In-depth Technical Guide to 2,4-Dimethylheptan-
4-ol
For: Researchers, Scientists, and Drug Development Professionals

Subject: Core Chemical Properties, Structure, and Experimental Protocols of 2,4-
Dimethylheptan-4-ol

This document provides a comprehensive overview of the chemical properties, structural

information, and illustrative experimental protocols for 2,4-Dimethylheptan-4-ol (CAS No:

19549-77-0). The information is intended to support research and development activities.

Chemical Identity and Structure
2,4-Dimethylheptan-4-ol is a tertiary alcohol. Its structure consists of a heptane backbone with

two methyl groups at positions 2 and 4, and a hydroxyl group at position 4.

IUPAC Name: 2,4-dimethylheptan-4-ol[1]

Molecular Formula: C₉H₂₀O[1][2][3]

CAS Number: 19549-77-0[1][2][3]

Canonical SMILES: CCCC(C)(CC(C)C)O[1][2]
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InChI: InChI=1S/C9H20O/c1-5-6-9(4,10)7-8(2)3/h8,10H,5-7H2,1-4H3[1][3]

InChIKey: QKRRAXACNUNGCF-UHFFFAOYSA-N[1][3]

Mandatory Visualization: Chemical Structure
Figure 1: 2D Chemical Structure of 2,4-Dimethylheptan-4-ol.

Physicochemical Properties
The following tables summarize the key computed and experimental physicochemical

properties of 2,4-Dimethylheptan-4-ol.

Table 1: Physical and Chemical Properties
Property Value Reference

Molecular Weight 144.25 g/mol [1]

Boiling Point 176.6 °C at 760 mmHg [2]

Melting Point 6.15 °C (estimate) [2]

Density 0.824 g/cm³ [2]

Flash Point 70 °C [2]

Refractive Index 1.4280 [2]

Vapor Pressure 0.33 mmHg at 25°C [2]

Table 2: Computed Properties
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Property Value Reference

XLogP3 2.7 [1][2]

Hydrogen Bond Donor Count 1 [1][2]

Hydrogen Bond Acceptor

Count
1 [1][2]

Rotatable Bond Count 4 [2]

Exact Mass 144.151415257 [2]

Complexity 88.7 [2]

Experimental Protocols
While specific, detailed experimental protocols for 2,4-Dimethylheptan-4-ol are not readily

available in the searched literature, this section provides illustrative methodologies based on

standard organic chemistry techniques for its synthesis and analysis.

Illustrative Synthesis Protocol: Grignard Reaction
This protocol describes a plausible synthesis of 2,4-Dimethylheptan-4-ol via the Grignard

reaction of propyl magnesium bromide with 4-methyl-2-pentanone.

Materials:

Magnesium turnings

Iodine crystal (as initiator)

1-Bromopropane

Anhydrous diethyl ether

4-Methyl-2-pentanone

Saturated aqueous ammonium chloride (NH₄Cl) solution
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Grignard Reagent Preparation: A flame-dried, three-necked flask equipped with a reflux

condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet is charged with

magnesium turnings and a small crystal of iodine under a nitrogen atmosphere. A solution of

1-bromopropane in anhydrous diethyl ether is added dropwise via the dropping funnel to

initiate the reaction. Once initiated, the remaining 1-bromopropane solution is added at a rate

that maintains a gentle reflux. After the addition is complete, the mixture is stirred until the

magnesium is consumed.

Reaction with Ketone: The Grignard reagent is cooled in an ice bath. A solution of 4-methyl-

2-pentanone in anhydrous diethyl ether is added dropwise from the dropping funnel. The

reaction is exothermic and the addition rate should be controlled to maintain a gentle reflux.

Quenching: After the addition is complete and the reaction has stirred for an additional hour

at room temperature, the mixture is carefully poured into a beaker containing crushed ice

and a saturated aqueous solution of ammonium chloride to quench the reaction and dissolve

the magnesium salts.

Extraction and Purification: The resulting mixture is transferred to a separatory funnel. The

organic layer is separated, and the aqueous layer is extracted twice with diethyl ether. The

combined organic layers are washed with brine, dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Final Purification: The crude product is purified by fractional distillation under reduced

pressure to yield pure 2,4-Dimethylheptan-4-ol.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines a general method for confirming the identity and purity of the synthesized

2,4-Dimethylheptan-4-ol. Mass spectral data for this compound is available from NIST, which

can be used for comparison.[4]

Instrumentation:
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Gas chromatograph equipped with a capillary column (e.g., DB-5ms or equivalent).

Mass spectrometer with electron ionization (EI) source.

Procedure:

Sample Preparation: A dilute solution of the purified product is prepared in a volatile solvent

such as dichloromethane or hexane.

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to

250 °C, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.

Source Temperature: 230 °C.

Data Analysis: The retention time of the major peak in the chromatogram is recorded. The

resulting mass spectrum is compared with a reference spectrum from a database (e.g.,

NIST) to confirm the structure of 2,4-Dimethylheptan-4-ol. Purity is estimated from the

relative area of the product peak in the total ion chromatogram.

Logical Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and subsequent

purification of an organic compound like 2,4-Dimethylheptan-4-ol, as described in the protocol

above.
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Mandatory Visualization: Synthesis and Purification
Workflow
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Grignard Reaction
in Anhydrous Ether

Quench Reaction
(aq. NH4Cl)
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(Ether/Water)

Dry Organic Phase
(Anhydrous MgSO4)

Solvent Removal
(Rotary Evaporation)

Purification
(Fractional Distillation)

Final Product:
2,4-Dimethylheptan-4-ol

Click to download full resolution via product page
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Figure 2: General workflow for synthesis and purification.

Safety and Handling
2,4-Dimethylheptan-4-ol is classified as an irritant and a flammable liquid.[5] Users should

consult the full Safety Data Sheet (SDS) before handling.

Hazards: Irritating to eyes, skin, and the respiratory system.[5] It may be harmful if ingested,

inhaled, or absorbed through the skin.[5] The substance is a flammable liquid and vapor.[5]

Precautions: Handle in a well-ventilated area, preferably a chemical fume hood.[5] Keep

away from heat, sparks, and open flames.[5]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, impervious

gloves, and chemical safety goggles.[5] An eyewash station should be readily available.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

This guide is intended for informational purposes for a technical audience. All laboratory work

should be conducted with appropriate safety measures and after a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092151#2-4-dimethylheptan-4-ol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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